Cas no 5446-37-7 (N-2-propen-1-yl-9H-Purin-6-amine)

N-2-propen-1-yl-9H-Purin-6-amine structure
5446-37-7 structure
Product Name:N-2-propen-1-yl-9H-Purin-6-amine
CAS No:5446-37-7
MF:C8H9N5
MW:175.190560102463
CID:941392
PubChem ID:1558420
Update Time:2025-04-19

N-2-propen-1-yl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-2-propen-1-yl-9H-Purin-6-amine
    • N-ALLYL-N-(9H-PURIN-6-YL)AMINE
    • N-prop-2-enyl-7H-purin-6-amine
    • 6-(allylamino)purine
    • 6-(N-allylamino)purine
    • 6-allylaminopurine
    • 6-allylamino-purine
    • AC1LTEOM
    • allyl-(7(9)H-purin-6-yl)-amine
    • CTK5A1134
    • N-ALLYL-9H-PURIN-6-AMINE
    • STOCK1N-12338
    • SureCN2052757
    • N-(prop-2-en-1-yl)-9H-purin-6-amine
    • NSC17212
    • N-Allyl-7H-purin-6-amine
    • SCHEMBL11461668
    • STL284630
    • NSC-17212
    • AKOS009143217
    • N-(Prop-2-en-1-yl)-7H-purin-6-amine
    • AKOS022096429
    • PESODIMBTPDRTA-UHFFFAOYSA-N
    • SCHEMBL2052757
    • DTXSID80364394
    • n6-allyladenine
    • 5446-37-7
    • Inchi: 1S/C8H9N5/c1-2-3-9-7-6-8(11-4-10-6)13-5-12-7/h2,4-5H,1,3H2,(H2,9,10,11,12,13)
    • InChI Key: PESODIMBTPDRTA-UHFFFAOYSA-N
    • SMILES: N(CC=C)C1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 175.08597
  • Monoisotopic Mass: 175.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 61.47
  • LogP: 1.02380
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